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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165 Get Quote

C.I. Acid Brown 120 is a multi-azo dye.[1] Key identifiers for this compound are:

C.I. Name: Acid Brown 120

C.I. Number: 35020

CAS Registry Number: 6428-26-8[1]

Molecular Formula: C₃₀H₂₃N₁₂Na₃O₉S₃[1]

Molecular Weight: 860.75 g/mol [1]

Quantitative Data on Absorption Spectrum
The absorption spectrum of a compound is a plot of its absorbance of light at different

wavelengths. The wavelength at which the maximum absorbance occurs is denoted as λmax.

This value is a key characteristic of a chromophore. The molar absorptivity (ε) is a measure of

how strongly a chemical species absorbs light at a given wavelength. It is determined using the

Beer-Lambert law, A = εbc, where A is the absorbance, b is the path length of the cuvette

(typically 1 cm), and c is the molar concentration of the solution.

As the specific λmax and molar absorptivity for C.I. Acid Brown 120 are not available in the

provided search results, the following table is presented as a template for researchers to

populate with their experimental findings.
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Parameter Symbol Value Units

Maximum Absorption

Wavelength
λmax Data not available nm

Molar Absorptivity at

λmax
ε Data not available M⁻¹cm⁻¹

Solvent - e.g., Water, Methanol -

Concentration c User-defined M

Experimental Protocol for Determining the
Absorption Spectrum
The following is a detailed methodology for determining the absorption spectrum and molar

absorptivity of a dye such as C.I. Acid Brown 120. This protocol is based on standard

spectrophotometric techniques.[2][3][4][5][6]

1. Materials and Equipment:

C.I. Acid Brown 120

Solvent (e.g., deionized water, methanol, or another appropriate solvent)[2][3][4]

UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or similar)[2]

Quartz or glass cuvettes (typically 1 cm path length)[2][3]

Volumetric flasks and pipettes

Analytical balance

2. Preparation of Stock Solution:

Accurately weigh a small amount of C.I. Acid Brown 120 powder.

Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to

prepare a stock solution of a specific molar concentration. The concentration should be
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chosen to yield an absorbance in the optimal range of the spectrophotometer (typically 0.2 to

1.0) after dilution.[2]

3. Preparation of Dilutions:

Perform a series of dilutions from the stock solution to prepare several solutions of varying

known concentrations.

4. Spectrophotometric Measurement:

Turn on the spectrophotometer and allow the lamp to warm up.[5]

Fill a cuvette with the pure solvent to be used as a blank.[3][5]

Place the blank cuvette in the spectrophotometer and record a baseline spectrum. This will

be subtracted from the sample spectra.[3]

Rinse the cuvette with a small amount of the most dilute sample solution, then fill the cuvette

approximately three-quarters full with the solution.[3][4]

Wipe the transparent sides of the cuvette with a lint-free cloth to remove any fingerprints or

smudges.[3][5]

Place the sample cuvette in the spectrophotometer and record the absorption spectrum over

a desired wavelength range (e.g., 350-850 nm for visible dyes).[4]

Identify the wavelength of maximum absorbance (λmax).[3]

Repeat the measurement for all prepared dilutions.

5. Data Analysis:

Plot a calibration curve of absorbance at λmax versus the concentration of the dilutions.

According to the Beer-Lambert law, this plot should be linear. The slope of the line will be

equal to the molar absorptivity (ε) if the path length is 1 cm.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://chem.libretexts.org/Courses/Duke_University/CHEM_310L%3A_Physical_Chemistry_I_Laboratory/CHEM310L_-_Physical_Chemistry_I_Lab_Manual/04%3A_Absorption_Spectrum_of_Conjugated_Dyes/4.03%3A_Procedure_for_Collecting_Absorption_Spectra_and_Applying_the_PIB_model
https://www.ursinus.edu/live/files/3148-vspec-03-labq-spectrafooddyespdf
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.ursinus.edu/live/files/3148-vspec-03-labq-spectrafooddyespdf
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.lakeheadu.ca/sites/default/files/uploads/31/CHEM_3451_lab_manual_F2013_UV-Vis.pdf
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.ursinus.edu/live/files/3148-vspec-03-labq-spectrafooddyespdf
https://www.lakeheadu.ca/sites/default/files/uploads/31/CHEM_3451_lab_manual_F2013_UV-Vis.pdf
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general experimental workflow for determining the

absorption spectrum of a dye.

Experimental Workflow for Absorption Spectroscopy

Prepare Stock Solution
of C.I. Acid Brown 120

Prepare Serial Dilutions

Measure Absorbance Spectrum
of Each Dilution

Calibrate Spectrophotometer
(Set Baseline with Solvent Blank)

Identify λmax

Plot Absorbance vs. Concentration

Calculate Molar Absorptivity (ε)
from the Slope

Click to download full resolution via product page

Caption: Workflow for determining the absorption spectrum of a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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